Cas no 1805540-96-8 (Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate
• CAS No: 1805540-96-8
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4892741
• Update Time: 2025-05-21

Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate

• Inchi： 1S/C9H7F2IN2O4/c1-2-18-9(15)4-3-5(7(10)11)13-8(6(4)12)14(16)17/h3,7H,2H2,1H3
• InChI Key： VBOJWEAILIRFCV-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C(F)F)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate

Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate

Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate is a highly specialized organic compound with the CAS number 1805540-96-8. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their versatile properties and applications in drug discovery, agrochemicals, and materials science. The structure of this compound features a pyridine ring with multiple substituents, including a difluoromethyl group at position 6, an iodo group at position 3, a nitro group at position 2, and an ethyl ester at position 4. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block in synthetic chemistry.

The synthesis of Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate involves a series of carefully designed reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed nucleophilic aromatic substitution and coupling reactions to assemble the pyridine core with the desired substituents. The use of palladium catalysts in cross-coupling reactions has been particularly effective in introducing the iodo group at position 3. Furthermore, the nitration step at position 2 has been optimized using selective nitrating agents to minimize side reactions and maximize yield.

One of the most intriguing aspects of Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate is its potential application in drug design. The presence of a nitro group at position 2 imparts strong electron-withdrawing effects, which can enhance the bioactivity of the molecule. Recent studies have demonstrated that such nitro-substituted pyridines exhibit promising anti-tumor activity by targeting specific oncogenic pathways. Additionally, the iodo group at position 3 serves as an excellent leaving group, enabling further functionalization through substitution reactions. This feature makes the compound highly versatile for exploring new chemical space in medicinal chemistry.

In terms of physical properties, Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region due to the conjugated pyridine ring and nitro group. These spectral properties make it suitable for applications in fluorescence sensing and optoelectronic materials.

Recent research has also focused on the catalytic applications of this compound. For example, it has been used as a ligand in transition-metal-catalyzed reactions, where its electron-withdrawing groups enhance the catalytic activity. In particular, its role as a chelating agent in palladium-catalyzed coupling reactions has been extensively studied. The ability to fine-tune its electronic properties through substituent variation opens up new possibilities for developing more efficient catalysts.

Moreover, Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate has shown potential as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its carboxylic acid ester functionality allows for easy incorporation into these frameworks through metal-ligand coordination. The combination of its structural complexity and functional diversity makes it an attractive candidate for exploring novel materials with tailored properties.

In conclusion, Ethyl 6-(difluoromethyl)-3-iodo-2-nitropyridine-4-carboxylate is a multifaceted compound with significant potential across various fields of chemistry. Its unique structure enables diverse applications ranging from drug discovery to materials science. Ongoing research continues to uncover new insights into its synthesis, properties, and utility, solidifying its position as an important molecule in contemporary chemical research.